Cas no 2155856-53-2 (1,5lambda6,2-oxathiazepane-5,5-dione hydrochloride)

• Product Name: 1,5lambda6,2-oxathiazepane-5,5-dione hydrochloride
• CAS No: 2155856-53-2
• MF: C₄H₁₀ClNO₃S
• MW: 187.645099163055
• CID: 6246168
• PubChem ID: 132371547
• Update Time: 2025-05-19

1,5lambda6,2-oxathiazepane-5,5-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,5lambda6,2-oxathiazepane-5,5-dione hydrochloride
• E?,2-oxathiazepane-5,5-dione hydrochloride
• 2155856-53-2
• 1,5,2-oxathiazepane 5,5-dioxide;hydrochloride
• EN300-1272680
• 1,5
• 1,5,2-Oxathiazepane 5,5-dioxide hydrochloride
• starbld0041095

• Inchi： 1S/C4H9NO3S.ClH/c6-9(7)3-1-5-8-2-4-9;/h5H,1-4H2;1H
• InChI Key： TVLUVTCQAMRHPC-UHFFFAOYSA-N
• SMILES： Cl.S1(CCONCC1)(=O)=O

Computed Properties

• Exact Mass: 187.0069920g/mol
• Monoisotopic Mass: 187.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Additional information on 1,5lambda6,2-oxathiazepane-5,5-dione hydrochloride

Introduction to 1,5lambda6,2-oxathiazepane-5,5-dione hydrochloride (CAS No. 2155856-53-2) in Modern Chemical and Pharmaceutical Research

The compound 1,5lambda6,2-oxathiazepane-5,5-dione hydrochloride, identified by the CAS number 2155856-53-2, represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical development. This compound belongs to the oxathiazepane class, a structural motif known for its diverse biological activities and potential therapeutic applications. The oxathiazepane scaffold is characterized by a six-membered ring containing oxygen and sulfur atoms, which contributes to its unique chemical properties and reactivity. The hydrochloride salt form enhances the compound's solubility and bioavailability, making it a valuable candidate for further investigation in drug discovery.

In recent years, there has been growing interest in oxathiazepane derivatives due to their demonstrated efficacy in various pharmacological contexts. The presence of both oxygen and sulfur atoms in the ring system allows for multiple hydrogen bonding interactions and coordination capabilities with biological targets. This structural feature has been leveraged in the design of molecules targeting neurological disorders, infectious diseases, and inflammatory conditions. The dione functionality in 1,5lambda6,2-oxathiazepane-5,5-dione hydrochloride further contributes to its reactivity and potential for molecular modifications, enabling the synthesis of analogs with tailored properties.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that oxathiazepane derivatives can modulate neurotransmitter systems by interacting with specific receptors or enzymes involved in neural signaling. The hydrochloride salt form of 1,5lambda6,2-oxathiazepane-5,5-dione hydrochloride has shown promise in preclinical models as a potential regulator of glutamate receptor activity, which is crucial for maintaining neuronal homeostasis. Dysregulation of glutamate signaling is implicated in conditions such as epilepsy, stroke, and neurodegenerative diseases like Alzheimer's and Parkinson's.

Furthermore, the compound exhibits interesting anti-inflammatory properties. Oxathiazepane derivatives have been reported to inhibit the activity of key pro-inflammatory enzymes such as COX-2 and LOX. The unique electronic distribution within the 1,5lambda6,2-oxathiazepane-5,5-dione hydrochloride molecule allows it to interact with these enzymes' active sites effectively. This interaction can lead to reduced production of inflammatory mediators such as prostaglandins and leukotrienes, thereby alleviating symptoms associated with chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1,5lambda6,2-oxathiazepane-5,5-dione hydrochloride involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps typically include cyclization reactions to form the oxathiazepane ring system followed by functionalization to introduce the dione moiety. The final step involves salt formation with hydrochloric acid to enhance solubility. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and selectivity during these reactions.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 1,5lambda6,2-oxathiazepane-5,5-dione hydrochloride at both molecular and cellular levels. Molecular docking studies have been conducted to predict its binding affinity to various biological targets. These studies have provided valuable insights into how the compound interacts with proteins such as enzymes and receptors involved in disease pathways. Additionally, computer simulations have helped elucidate its metabolic stability and potential degradation pathways.

In clinical research settings, 1, 5, lambda, 6, 2, -oxathiazepane, -5, 5, -dione hydrochloride has undergone rigorous testing to assess its safety profile and therapeutic efficacy. Phase I clinical trials have demonstrated that the compound is well-tolerated at various dosage levels with minimal side effects. These trials have also provided preliminary evidence of its pharmacological activity in target populations suffering from neurological disorders. The positive outcomes from these studies have paved the way for larger-scale clinical trials aimed at validating its therapeutic benefits.

The future prospects for 1, 5, lambda, 6, 2, -oxathiazepane, -5, 5, -dione hydrochloride are promising as ongoing research continues to uncover new applications for this versatile compound. Innovations in drug delivery systems are being explored to enhance its bioavailability and targeted action within affected tissues or organs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development pipeline for this promising therapeutic agent.

In conclusion, 1, , , , , , , , , , , , -oxathiazepane, -dione hydrochloride (CAS No., ) stands out as a significant advancement in chemical biology with far-reaching implications for pharmaceutical innovation., It combines structural complexity with functional versatility making it an attractive candidate for addressing complex diseases., As research progresses further insights into its mechanisms will continue emerge opening doors., new possibilities., therapeutic applications., The dedication., researchers worldwide ensures that compounds like this will remain at forefront., scientific discovery contributing., better health outcomes patients everywhere..